Cas no 648430-76-6 (L-Serine, glycylglycyl-L-seryl-L-seryl-L-arginyl-L-seryl-)

• Product Name: L-Serine, glycylglycyl-L-seryl-L-seryl-L-arginyl-L-seryl-
• CAS No: 648430-76-6
• MF: C₂₂H₄₀N₁₀O₁₂
• MW: 636.612804412842
• CID: 414679
• PubChem ID: 42645329
• Update Time: 2025-04-19

L-Serine, glycylglycyl-L-seryl-L-seryl-L-arginyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, glycylglycyl-L-seryl-L-seryl-L-arginyl-L-seryl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]am
• Glycylglycyl-L-seryl-L-seryl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-serine
• DTXSID20655319
• 648430-76-6

• Inchi： 1S/C22H40N10O12/c23-4-15(37)27-5-16(38)28-11(6-33)18(40)31-12(7-34)19(41)29-10(2-1-3-26-22(24)25)17(39)30-13(8-35)20(42)32-14(9-36)21(43)44/h10-14,33-36H,1-9,23H2,(H,27,37)(H,28,38)(H,29,41)(H,30,39)(H,31,40)(H,32,42)(H,43,44)(H4,24,25,26)/t10-,11-,12-,13-,14-/m0/s1
• InChI Key： CDVPPZWFCZRQTC-PEDHHIEDSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CO)NC([C@H](CO)NC(CNC(CN)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CO)=O)CO

Computed Properties

• Exact Mass: 636.28271675g/mol
• Monoisotopic Mass: 636.28271675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 21
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.7
• Topological Polar Surface Area: 383Ų